Azetidine-3-carbonitrile
Overview
Description
Azetidine-3-carbonitrile is a chemical compound with the empirical formula C4H6N2 . It is a derivative of azetidine, a saturated heterocyclic organic compound containing three carbon atoms and one nitrogen atom .
Synthesis Analysis
Azetidines can be prepared by reduction of azetidinones (β-lactams) with lithium aluminium hydride . A synthetic methodology for the stereoselective synthesis of azetidine analogue of natural product penaresidin A has been developed . The synthetic chemistry of azetidine constitutes an important yet undeveloped research area, in spite of their ubiquity in natural products and importance in medicinal chemistry .
Molecular Structure Analysis
The molecular weight of this compound is 118.56 . The SMILES string representation of the molecule is Cl.N#CC1CNC1 .
Chemical Reactions Analysis
Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. The reactivity of azetidines is driven by a considerable ring strain, while at the same the ring is significantly more stable than that of related aziridines .
Scientific Research Applications
Organic Synthesis
Azetidine-3-carbonitrile: is a valuable building block in organic synthesis. Its four-membered ring structure, characterized by considerable ring strain, offers unique reactivity patterns. This compound is used to construct more complex molecules, particularly in the synthesis of bioactive compounds and pharmaceuticals .
Medicinal Chemistry
In medicinal chemistry, This compound serves as a core scaffold for the development of new drugs. Its constrained cyclic structure can mimic the peptide bond, making it a useful motif in the design of peptidomimetics .
Drug Discovery
The stability of This compound , compared to related aziridines, allows for its incorporation into drug candidates. It can be used to generate libraries of compounds for high-throughput screening, aiding in the discovery of compounds with therapeutic potential .
Polymerization
This compound: can act as a monomer in polymerization reactions. The resulting polymers may exhibit unique properties due to the incorporation of the azetidine ring, potentially leading to new materials with specialized applications .
Chiral Template Synthesis
The compound’s inherent chirality makes it an excellent chiral template for synthesizing optically active substances. This is particularly important in the production of enantiomerically pure pharmaceuticals .
Amino Acid Surrogates
This compound: is used as an amino acid surrogate in the synthesis of unnatural amino acids and peptides. These analogs can provide insights into protein structure and function, as well as serve as tools for probing biological systems .
Nucleic Acid Chemistry
It also finds application in nucleic acid chemistry, where it can be used to modify nucleotides and oligonucleotides. This modification can help in studying the structure and function of nucleic acids or in developing new therapeutic agents .
Advanced Material Science
Lastly, This compound is explored in advanced material science for creating novel materials with potential applications in electronics, photonics, and nanotechnology .
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
Azetidines, in general, are known for their unique reactivity driven by a considerable ring strain . This allows them to interact with their targets in a unique way, triggering specific reactions under appropriate conditions . .
Biochemical Pathways
Azetidines are involved in various biochemical pathways due to their unique reactivity . They are used in organic synthesis and medicinal chemistry . .
properties
IUPAC Name |
azetidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2/c5-1-4-2-6-3-4/h4,6H,2-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBIUUJCEMUAWJJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70622677 |
Source
|
| Record name | Azetidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70622677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
82.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
732976-86-2 |
Source
|
| Record name | Azetidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70622677 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Azetidinecarbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is significant about using the Baylis-Hillman reaction to synthesize azetidine-3-carbonitriles/carboxylates?
A1: The Baylis-Hillman reaction offers a convenient and efficient way to create a new carbon-carbon bond, a fundamental process in organic chemistry [, ]. Applying this reaction to azetidine chemistry allows for the introduction of a versatile functional group (carbonitrile/carboxylate) at the 3-position of the azetidine ring. This is significant because it opens up possibilities for creating diverse azetidine derivatives, which could potentially possess interesting biological activities.
Q2: What are the limitations of the presented research on azetidine-3-carbonitriles/carboxylates?
A2: While the research provides a valuable synthetic route [, ], it primarily focuses on the methodology itself. Further investigation is needed to explore:
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Bicyclo[2.2.2]octane-1,4-diamine](/img/structure/B1291542.png)
![7-Bromothieno[3,2-d]pyrimidine](/img/structure/B1291557.png)
![6-Bromoimidazo[1,2-a]pyridine-3-carbonitrile](/img/structure/B1291565.png)
